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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitroaniline

Cat. No.: B014474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical nomenclature for N,N-
Dimethyl-4-nitroaniline, a compound of interest in various chemical and pharmaceutical
research fields.

Nomenclature

The precise identification and naming of chemical compounds are critical for scientific
communication and reproducibility. This section details the internationally recognized IUPAC
name and common synonyms for N,N-Dimethyl-4-nitroaniline.

The preferred IUPAC (International Union of Pure and Applied Chemistry) name for this
compound is N,N-dimethyl-4-nitroaniline[1][2][3].

A variety of synonyms are also used in literature and commercial listings. These alternative
names are crucial to recognize when conducting literature searches and sourcing materials.
The table below summarizes the most common synonyms.
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Synonym Category Synonym

Systematic & Semi-Systematic Names 4-Nitro-N,N-dimethylaniline[1][4][5]

N,N-Dimethyl-4-nitrobenzenamine[1][5]

Benzenamine, N,N-dimethyl-4-nitro-[1][5]

N,N-Dimethyl-p-nitroaniline[1][2][4][5]

p-Nitro-N,N-dimethylaniline[1][4][5]

Alternative Names based on Structure 1-(Dimethylamino)-4-nitrobenzene[1][4][5]

4-(Dimethylamino)nitrobenzene[1][5]

p-(Dimethylamino)nitrobenzene[1][5]

4-Nitrodimethylaniline[1][4][5]

p-Nitrodimethylaniline[1][4]

Other Identifiers Aniline, N,N-dimethyl-p-nitro-[4][5]

NSC 9815[1][5]

Logical Relationship of Nomenclature

The relationship between the primary compound and its various identifiers can be visualized to
clarify their connections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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